Cas no 224182-38-1 (3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine
• CAS No: 224182-38-1
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5960373
• PubChem ID: 54374677
• Update Time: 2025-06-11

3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine
• SCHEMBL7444973
• EN300-1859722
• 224182-38-1

• Inchi： 1S/C12H17N/c13-7-3-4-10-8-11-5-1-2-6-12(11)9-10/h1-2,5-6,10H,3-4,7-9,13H2
• InChI Key： UVQVKOFEQNXLNU-UHFFFAOYSA-N
• SMILES： NCCCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine

Professional Introduction to 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine (CAS No: 224182-38-1)

3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine, identified by its Chemical Abstracts Service number CAS No: 224182-38-1, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its structural uniqueness and potential applications in drug development. The indene core and the amine functional group make it a versatile intermediate for synthesizing various bioactive molecules.

The compound’s structure, featuring a 2,3-dihydro-1H-inden-2-yl moiety attached to a propylamine chain, suggests its utility in creating complex pharmacophores. Indenes are known for their aromatic stability and ability to participate in diverse chemical reactions, making them valuable in medicinal chemistry. The presence of the amine group further enhances its reactivity, allowing for further functionalization and derivatization.

In recent years, there has been a surge in research focused on indene derivatives due to their potential therapeutic benefits. Studies have shown that molecules incorporating indene scaffolds exhibit properties that make them suitable for treating a variety of diseases, including neurological disorders and cancer. The amine group in 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine can be particularly useful in forming hydrogen bonds with biological targets, improving binding affinity and efficacy.

One of the most compelling aspects of this compound is its role as a building block for more complex molecules. Researchers have been exploring its use in synthesizing kinase inhibitors, which are crucial in cancer therapy. The indene ring can serve as a hinge-binding motif, while the amine group can interact with key residues in the target protein. This dual functionality makes it an attractive candidate for drug design.

The synthesis of 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine involves multi-step organic reactions that require careful optimization. The indene core is typically prepared through cyclization reactions, while the amine group is introduced via nucleophilic substitution or reductive amination. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have helped predict its interactions with biological targets and its potential pharmacokinetic properties. These insights are invaluable for designing more effective drugs and optimizing formulations.

The pharmaceutical industry has shown particular interest in developing small-molecule drugs with indene derivatives due to their favorable pharmacokinetic profiles. 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine serves as a key intermediate in this process. Its structural features allow for the creation of molecules that can cross the blood-brain barrier and exhibit prolonged half-life, making them suitable for chronic treatments.

In conclusion, 3-(2,3-dihydro-1H-inden-2-yl)propan-1-amine (CAS No: 224182-38-1) is a promising compound with significant potential in drug development. Its unique structure and reactivity make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a crucial role in the next generation of pharmaceutical innovations.